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EFSA Risk Assessment Workflow

The following diagram illustrates the process and key decision points in EFSA's latest safety assessment.
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EFSA Sulfite Safety Re-assessment Workflow

Dietary Exposure and Safety

EFSA's refined exposure assessment, considered the most realistic, shows intake levels that raise safety

concerns for high consumers in most population groups [1].

Population Mean Dietary Exposure (mg 95th Percentile Dietary Exposure (mg
Group SO0:2/kg bw/day) SO0:z/kg bwiday)

Infants <0.01 0.05

Toddlers 0.32 0.93

Adults Not Specified 1.17

The calculated Margins of Exposure (MOE) at the 95th percentile were below the protective threshold of

80 for all population groups except adolescents, indicating a potential health risk [1].

Key Toxicological Data & Protocols

The EFSA Panel's conclusion was driven by new evidence on neurotoxicity and the lack of data to resolve

past uncertainties.

o Critical Effect: The prolonged latency of visual evoked potentials (VEP) was identified as the
critical neurotoxic effect. VEP measures the electrical response of the visual cortex to a stimulus and
is a sensitive indicator of signal transmission delays in the brain [1].

¢ Reference Point: ABMDL1o (Benchmark Dose Lower Confidence Limit) of 38 mg SOz
equivalents/kg bw per day was derived from the VEP data [1]. This is lower than the 70 mg/kg
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bw/day NOAEL used in 2016, contributing to the heightened concern.
o Data Gaps: Key unanswered questions include [1]:
o Effects on the testes at lower doses.
o More precise data on systemic exposure after oral intake.
o Further characterization of neurotoxic potential.

Global Regulatory Context

e U.S. FDA Perspective: The FDA requires that the presence of sulfites at levels of 10 ppm or higher
must be declared on food labels [2]. The agency detains imported foods with undeclared sulfites
above this level. In 2022, the EPA established a pesticide tolerance for sulfur dioxide residues on
blueberries at 9 ppm [3].

¢ IARC Carcinogenicity Assessment: Sulfur dioxide and sulfites are "not classifiable as to their
carcinogenicity to humans" (Group 3) [4]. This is based on inadequate evidence in humans and
limited evidence in experimental animals.

Health Effects and Sensitive Populations

For certain individuals, sulfites can pose a more immediate health risk.

o Sulfite Sensitivity: An estimated 5-10% of people with asthma may experience symptoms like
wheezing, chest tightness, and cough upon exposure [5]. These reactions are thought to be caused
by inhaling sulfur dioxide gas, which causes airway narrowing [5] [6].

e Mechanism: Inhaled SO:2 dissolves in the moisture of the airways to form sulfurous acid, a severe
irritant. This can lead to reflex bronchoconstriction [6]. Some asthmatics may also have a deficiency
in the sulfite oxidase enzyme, which helps break down SOz [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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